Cas no 1807141-22-5 (2-Chloro-4-nitronicotinic acid)

• Product Name: 2-Chloro-4-nitronicotinic acid
• CAS No: 1807141-22-5
• MF: C₆H₃ClN₂O₄
• MW: 202.552020311356
• CID: 4802788
• Update Time: 2023-08-17

2-Chloro-4-nitronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitronicotinic acid

• Inchi： 1S/C6H3ClN2O4/c7-5-4(6(10)11)3(9(12)13)1-2-8-5/h1-2H,(H,10,11)
• InChI Key： QIWQTOYBRJGPGO-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids